1-(2-chlorophenyl)-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 3-(2-chlorophenyl)-1-(4-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C18H17ClN2O4S/c1-25-13-8-6-12(7-9-13)20-16-10-26(23,24)11-17(16)21(18(20)22)15-5-3-2-4-14(15)19/h2-9,16-17H,10-11H2,1H3
• InChI Key: GBNNYSMKJRWEBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC=C4Cl
• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol

Description

1-(2-chlorophenyl)-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C18H17ClN2O4S and its molecular weight is 392.85. The purity is usually 95%.
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Scientific Research Applications

Docking Studies and Crystal Structure Analysis

Research involving docking studies and crystal structure analysis of tetrazole derivatives, including compounds with chlorophenyl and methoxyphenyl groups, has been conducted to understand their orientation and interaction within the active sites of enzymes, such as the cyclooxygenase-2 enzyme, and their potential as COX-2 inhibitors (Al-Hourani et al., 2015).

Molecular Docking and Quantum Chemical Calculations

Studies have also focused on molecular docking and quantum chemical calculations of phenyl and thiazole derivatives to explore their molecular structure, spectroscopic data, and potential biological effects, highlighting the importance of computational methods in understanding the properties of complex organic molecules (Viji et al., 2020).

Synthesis and Structural Analysis

The synthesis and structural analysis of novel tetra substituted imidazole derivatives have been explored for their potential applications, demonstrating the versatility of imidazole derivatives in various fields, including materials science (Ahmad et al., 2018).

Corrosion Inhibition Studies

Research on imidazole derivatives as corrosion inhibitors for metals in acidic solutions highlights the chemical's utility in industrial applications, focusing on their adsorption behavior and effectiveness in protecting metals (Prashanth et al., 2021).